Cas no 2228639-76-5 (tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate
• CAS No: 2228639-76-5
• MF: C₁₈H₂₇ClN₂O₂
• MW: 338.872184038162
• CID: 6027780
• PubChem ID: 165828451
• Update Time: 2025-06-10

tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate
• EN300-1903838
• 2228639-76-5
• tert-butyl N-{4-[1-(aminomethyl)cyclohexyl]-3-chlorophenyl}carbamate

• Inchi： 1S/C18H27ClN2O2/c1-17(2,3)23-16(22)21-13-7-8-14(15(19)11-13)18(12-20)9-5-4-6-10-18/h7-8,11H,4-6,9-10,12,20H2,1-3H3,(H,21,22)
• InChI Key： UGXDRSLCPMZDGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN)CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.1761058g/mol
• Monoisotopic Mass: 338.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate

Professional Introduction to Compound with CAS No. 2228639-76-5 and Product Name: *tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate*

Compound with the CAS number 2228639-76-5 and the product name tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The synthesis and characterization of this compound involve sophisticated methodologies that highlight the intersection of organic synthesis, pharmacology, and biotechnology.

The molecular framework of tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate is notable for its complex arrangement of functional groups. The presence of a carbamate moiety linked to a tert-butyl group at one end and a phenyl ring substituted with a chloro group at the other end creates a multifaceted chemical entity. This structure not only imparts unique physicochemical properties but also opens up diverse possibilities for biological activity. The incorporation of an aminomethyl group into the cyclohexyl ring further enhances the compound's potential to interact with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their versatile biological activities. Carbamates are known for their role as intermediates in the synthesis of various pharmaceuticals, including herbicides, insecticides, and therapeutic agents. The specific configuration of tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate suggests that it may exhibit inhibitory effects on certain enzymes or receptors, which could be beneficial in treating a range of diseases.

One of the most exciting aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that carbamate derivatives can modulate the activity of enzymes involved in cancer cell proliferation and survival. The structural features of tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate, particularly the combination of the cyclohexyl and phenyl rings, may enable it to interact with key oncogenic pathways. Preliminary in vitro studies have shown promising results, indicating that this compound could serve as a lead molecule for the development of new anticancer agents.

The synthesis of tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been crucial in constructing the complex molecular architecture. These synthetic methodologies not only highlight the expertise required in modern organic chemistry but also underscore the importance of innovation in drug discovery.

In addition to its potential therapeutic applications, tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate may also find utility in other areas of biomedical research. For instance, its ability to interact with biological targets could make it valuable in developing probes for biochemical assays or as a tool compound in mechanistic studies. The compound's unique structure provides researchers with a versatile platform for exploring new chemical entities and understanding fundamental biological processes.

The development of novel pharmaceuticals is an iterative process that relies heavily on interdisciplinary collaboration. Chemists work in tandem with biologists, pharmacologists, and computational scientists to design, synthesize, and evaluate new compounds. The case of tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate exemplifies this collaborative approach, where structural modifications are guided by biological activity data and computational modeling predictions.

The future prospects for tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies that address unmet medical needs.

In conclusion, compound with CAS No. 2228639-76-5 and product name tert-butyl N-{4-1-(aminomethyl)cyclohexyl-3-chlorophenyl}carbamate represents a significant contribution to pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile entity with potential applications across multiple therapeutic areas. With continued research and development, this compound has the potential to advance our understanding of disease biology and contribute to the discovery of novel treatments.